Cas no 2411248-16-1 (N-[2-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethyl]oxirane-2-carboxamide)

• Product Name: N-[2-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethyl]oxirane-2-carboxamide
• CAS No: 2411248-16-1
• MF: C₉H₉F₃N₂O₂S
• MW: 266.240171194077
• CID: 5924289
• PubChem ID: 154880264
• Update Time: 2025-06-08

N-[2-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(trifluoromethyl)-1,3-thiazol-2-yl]ethyl}oxirane-2-carboxamide
• N-[2-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethyl]oxirane-2-carboxamide
• Z3687602852
• 2411248-16-1
• EN300-7546141

• Inchi： 1S/C9H9F3N2O2S/c10-9(11,12)6-4-17-7(14-6)1-2-13-8(15)5-3-16-5/h4-5H,1-3H2,(H,13,15)
• InChI Key： QKURLBJONPBMNG-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)(F)F)N=C1CCNC(C1CO1)=O

Computed Properties

• Exact Mass: 266.03368319g/mol
• Monoisotopic Mass: 266.03368319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.8Ų

Additional information on N-[2-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethyl]oxirane-2-carboxamide

Professional Introduction to N-[2-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethyl]oxirane-2-carboxamide (CAS No. 2411248-16-1)

N-[2-[4-(Trifluoromethyl-1,3-thiazol-2-yl)ethyl]oxirane-2-carboxamide

is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2411248-16-1, belongs to a class of molecules that exhibit remarkable potential in various biological and chemical applications. The unique structural features of this compound, particularly its incorporation of a trifluoromethyl group and a thiazole ring, make it an intriguing subject for further study and development.

The trifluoromethyl group is a key structural moiety that enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for drug design. This group is known to improve the binding affinity of small molecules to their biological targets, thereby increasing their efficacy. The presence of a thiazole ring in the molecular structure further contributes to its pharmacological properties, as thiazole derivatives are widely recognized for their diverse biological activities.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. N-[2-[4-(Trifluoromethyl-1,3-thiazol-2-yl)ethyl]oxirane-2-carboxamide has been extensively studied for its potential applications in the treatment of various diseases. Its unique chemical properties make it a promising candidate for further investigation in the field of medicinal chemistry.

The oxirane ring, also known as an epoxide, is another critical feature of this compound. Epoxides are known for their reactivity and ability to undergo various chemical transformations, which can be exploited for drug development. The combination of an oxirane ring with a thiazole moiety creates a molecule with both structural rigidity and functional diversity, making it a versatile scaffold for medicinal chemistry.

Recent studies have highlighted the importance of understanding the interactions between small molecules and biological targets at the molecular level. N-[2-[4-(Trifluoromethyl-1,3-thiazol-2-yl)ethyl]oxirane-2-carboxamide has been used in computational modeling studies to predict its binding affinity to various proteins. These studies have provided valuable insights into the structural requirements for effective drug design.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize the production process, making it feasible for large-scale applications. The synthesis route also highlights the importance of green chemistry principles in pharmaceutical manufacturing, ensuring minimal environmental impact.

The pharmacological activity of N-[2-[4-(Trifluoromethyl-1,3-thiazol-2-yl)ethyl]oxirane-2-carboxamide has been evaluated in various preclinical studies. These studies have demonstrated its potential as an inhibitor of key enzymes involved in disease pathways. The compound's ability to modulate these enzymes makes it a promising candidate for further clinical development.

In conclusion, N-[2-[4-(Trifluoromethyl-1,3-thiazol-2-yl)ethyl]oxirane-2-carboxamide (CAS No. 2411248-16-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive scaffold for drug design, and ongoing research continues to uncover new possibilities for its use in treating various diseases.